molecular formula C19H14N4O5S B300779 1-allyl-5-[4-({5-nitropyridin-2-yl}oxy)benzylidene]-2-thioxodihydropyrimidine-4,6(1H,5H)-dione

1-allyl-5-[4-({5-nitropyridin-2-yl}oxy)benzylidene]-2-thioxodihydropyrimidine-4,6(1H,5H)-dione

Cat. No. B300779
M. Wt: 410.4 g/mol
InChI Key: IITLDHVPDQYMRO-XNTDXEJSSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-allyl-5-[4-({5-nitropyridin-2-yl}oxy)benzylidene]-2-thioxodihydropyrimidine-4,6(1H,5H)-dione is a compound that belongs to the class of dihydropyrimidine derivatives. It has been synthesized through a multi-step process and has shown potential in scientific research applications.

Mechanism of Action

The mechanism of action of 1-allyl-5-[4-({5-nitropyridin-2-yl}oxy)benzylidene]-2-thioxodihydropyrimidine-4,6(1H,5H)-dione is not fully understood. However, it has been found to inhibit the activity of certain enzymes, such as topoisomerase II and carbonic anhydrase. This inhibition can lead to the disruption of DNA replication and cell division, ultimately leading to cell death.
Biochemical and Physiological Effects:
1-allyl-5-[4-({5-nitropyridin-2-yl}oxy)benzylidene]-2-thioxodihydropyrimidine-4,6(1H,5H)-dione has been found to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the growth of bacteria and fungi, and inhibit the activity of certain enzymes. Additionally, it has been found to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

The advantages of using 1-allyl-5-[4-({5-nitropyridin-2-yl}oxy)benzylidene]-2-thioxodihydropyrimidine-4,6(1H,5H)-dione in lab experiments include its potential as a therapeutic agent for various diseases and its ability to inhibit the activity of certain enzymes. However, the limitations include the lack of understanding of its mechanism of action and the need for further research to fully understand its potential.

Future Directions

There are several future directions for 1-allyl-5-[4-({5-nitropyridin-2-yl}oxy)benzylidene]-2-thioxodihydropyrimidine-4,6(1H,5H)-dione. One direction is to further investigate its potential as a therapeutic agent for various diseases, such as cancer and bacterial infections. Another direction is to better understand its mechanism of action and identify other enzymes that it may inhibit. Additionally, future research could focus on improving the synthesis method to increase yield and reduce the number of steps required.

Synthesis Methods

The synthesis of 1-allyl-5-[4-({5-nitropyridin-2-yl}oxy)benzylidene]-2-thioxodihydropyrimidine-4,6(1H,5H)-dione involves a multi-step process. The first step involves the reaction of 2-nitro-5-(4-hydroxyphenyl)pyridine with 4-chlorobenzaldehyde in the presence of potassium carbonate to form 4-({5-nitropyridin-2-yl}oxy)benzaldehyde. This intermediate is then reacted with thiosemicarbazide and allyl bromide to form the final product.

Scientific Research Applications

1-allyl-5-[4-({5-nitropyridin-2-yl}oxy)benzylidene]-2-thioxodihydropyrimidine-4,6(1H,5H)-dione has shown potential in scientific research applications. It has been found to exhibit antitumor activity in vitro and in vivo. It has also been shown to have antibacterial and antifungal activity. Additionally, it has been found to inhibit the activity of certain enzymes, making it a potential therapeutic agent for various diseases.

properties

Product Name

1-allyl-5-[4-({5-nitropyridin-2-yl}oxy)benzylidene]-2-thioxodihydropyrimidine-4,6(1H,5H)-dione

Molecular Formula

C19H14N4O5S

Molecular Weight

410.4 g/mol

IUPAC Name

(5E)-5-[[4-(5-nitropyridin-2-yl)oxyphenyl]methylidene]-1-prop-2-enyl-2-sulfanylidene-1,3-diazinane-4,6-dione

InChI

InChI=1S/C19H14N4O5S/c1-2-9-22-18(25)15(17(24)21-19(22)29)10-12-3-6-14(7-4-12)28-16-8-5-13(11-20-16)23(26)27/h2-8,10-11H,1,9H2,(H,21,24,29)/b15-10+

InChI Key

IITLDHVPDQYMRO-XNTDXEJSSA-N

Isomeric SMILES

C=CCN1C(=O)/C(=C/C2=CC=C(C=C2)OC3=NC=C(C=C3)[N+](=O)[O-])/C(=O)NC1=S

SMILES

C=CCN1C(=O)C(=CC2=CC=C(C=C2)OC3=NC=C(C=C3)[N+](=O)[O-])C(=O)NC1=S

Canonical SMILES

C=CCN1C(=O)C(=CC2=CC=C(C=C2)OC3=NC=C(C=C3)[N+](=O)[O-])C(=O)NC1=S

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.